Cas no 1736-66-9 (N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide)

N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide structure
1736-66-9 structure
Product Name:N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide
CAS No:1736-66-9
MF:C9H6F2N2O5
MW:260.151149272919
CID:118015
PubChem ID:15767310
Update Time:2025-07-19

N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(2,2-difluoro-6-nitro-1,3-benzodioxol-5-yl)-
    • N-(2,2-difluoro-6-nitro-1,3-benzodioxol-5-yl)acetamide
    • N-(2,2-Difluoro-6-nitro-benzo[1,3]dioxol-5-yl)acetamide
    • N-(2,2-DIFLUORO-6-NITRO-BENZO[1,3]DIOXOL-5-YL)ACETAMIDE,YELLOW SOLID
    • 4',5'-[(Difluoromethylene)dioxy]-2'-nitro-acetanilide
    • 4-Nitro-5-acetamino-1,2-difluormethylendioxy-benzol
    • Acetamide,N-(2,2-difluoro-6-nitro-1,3-benzodioxol-5-yl)
    • Acetanilide,4',5'-[(difluoromethylene)dioxy]-2'-nitro-(7CI,8CI)
    • N-(2,2-difluoro-6-nitrobenzo[d][1,3]dioxol-5-yl)acetamide
    • DTXSID40578137
    • FT-0666837
    • J-010930
    • N-(2,2-Difluoro-6-nitro-2H-1,3-benzodioxol-5-yl)acetamide
    • 1736-66-9
    • N-(2,2-Difluoro-6-nitro-benzo[1,3]dioxol-5-yl)-
    • SCHEMBL15552841
    • Acetamide, N-(2,2-difluoro-6-nitro-1,3-benzodioxol-5-yl)-
    • DB-298195
    • N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide
    • Inchi: 1S/C9H6F2N2O5/c1-4(14)12-5-2-7-8(3-6(5)13(15)16)18-9(10,11)17-7/h2-3H,1H3,(H,12,14)
    • InChI Key: CAEOZURPACAVKU-UHFFFAOYSA-N
    • SMILES: FC1(OC2C=C(C(=CC=2O1)NC(C)=O)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 260.02400
  • Monoisotopic Mass: 260.02447762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 93.4Ų

Experimental Properties

  • Melting Point: 89-900C
  • Refractive Index: 1.566
  • PSA: 93.38000
  • LogP: 2.47090

N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D445855-50mg
N-(2,2-Difluoro-6-nitro-benzo[1,3]dioxol-5-yl)acetamide
1736-66-9
50mg
$115.00 2023-05-18
TRC
D445855-100mg
N-(2,2-Difluoro-6-nitro-benzo[1,3]dioxol-5-yl)acetamide
1736-66-9
100mg
$173.00 2023-05-18
TRC
D445855-250mg
N-(2,2-Difluoro-6-nitro-benzo[1,3]dioxol-5-yl)acetamide
1736-66-9
250mg
$425.00 2023-05-18
TRC
D445855-500mg
N-(2,2-Difluoro-6-nitro-benzo[1,3]dioxol-5-yl)acetamide
1736-66-9
500mg
$833.00 2023-05-18
TRC
D445855-1g
N-(2,2-Difluoro-6-nitro-benzo[1,3]dioxol-5-yl)acetamide
1736-66-9
1g
$1298.00 2023-05-18
SHENG KE LU SI SHENG WU JI SHU
sc-218927-100mg
N-(2,2-Difluoro-6-nitro-benzo[1,3]dioxol-5-yl)acetamide,
1736-66-9
100mg
¥2482.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-218927-100 mg
N-(2,2-Difluoro-6-nitro-benzo[1,3]dioxol-5-yl)acetamide,
1736-66-9
100MG
¥2,482.00 2023-07-10

N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide Related Literature

Additional information on N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide

Introduction to N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide (CAS No. 1736-66-9)

N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1736-66-9, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate molecular framework of this compound, featuring a benzo1,3dioxol ring system adorned with fluorine and nitro substituents, positions it as a promising candidate for further exploration in synthetic chemistry and biological activity assessment.

The benzo1,3dioxol core is a heterocyclic aromatic structure that is widely recognized for its presence in various bioactive molecules. The introduction of fluorine atoms at the 2,2 positions and a nitro group at the 6 position introduces electronic and steric effects that can modulate the compound's reactivity and interactions with biological targets. This structural configuration has been strategically designed to enhance binding affinity and selectivity, making it particularly relevant in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the synthesis and characterization of fluorinated heterocycles due to their enhanced metabolic stability and improved pharmacokinetic properties. The compound N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide exemplifies this trend, as its design incorporates fluorine atoms to potentially enhance its bioavailability and duration of action. The nitro group further contributes to its reactivity, enabling various functionalization strategies that can be exploited in drug discovery campaigns.

The acetamide moiety in the molecular structure of N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide plays a crucial role in determining its solubility and interaction with biological systems. Acetamides are known for their ability to act as pharmacophores in numerous drugs, providing a balance between lipophilicity and hydrophilicity that is often essential for effective drug delivery. The presence of this functional group suggests that the compound may exhibit favorable pharmacokinetic properties, which could be advantageous in clinical settings.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions, allowing researchers to predict the biological activity of compounds like N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide with greater accuracy. These computational methods have been instrumental in identifying potential lead compounds for further optimization. By leveraging machine learning algorithms and molecular docking studies, researchers can rapidly screen large libraries of compounds to identify those with the highest likelihood of success in therapeutic applications.

The synthesis of N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms often presents challenges due to their high reactivity and sensitivity to environmental conditions. However, recent developments in synthetic methodologies have made it possible to incorporate fluorine into complex molecules more efficiently than ever before. These advancements have opened up new possibilities for designing innovative drugs with tailored properties.

In addition to its potential applications in drug development, N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide may also find utility in materials science and industrial applications. The unique electronic properties of this compound make it a candidate for use in organic electronics and optoelectronic devices. Furthermore, its stability under various conditions could make it suitable for use as an intermediate in the production of other specialty chemicals.

The ongoing research into N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide underscores the importance of continued investment in fundamental chemical research. As our understanding of molecular structures and interactions grows, so too does our ability to design compounds with specific therapeutic effects. This compound serves as a testament to the power of interdisciplinary collaboration between chemists, biologists, and pharmacologists in driving innovation in the pharmaceutical industry.

In conclusion, N-(2,2-Difluoro-6-nitro-benzo1,3dioxol-5-yl)acetamide (CAS No. 1736-66-9) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it an attractive candidate for further exploration in synthetic chemistry and drug development. As research continues to uncover new ways to utilize this compound,its importance is likely to grow,contributing to advancements across multiple scientific disciplines.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.